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For researchers, scientists, and drug development professionals, the selection of a disinfectant
extends beyond mere efficacy to encompass its environmental footprint. This guide provides an
objective comparison of performic acid (PFA) and chlorine, two potent disinfectants, focusing
on their environmental impact, supported by experimental data.

Chlorine has long been the standard for disinfection in various applications due to its
effectiveness and low cost.[1] However, its tendency to form harmful disinfection byproducts
(DBPs) and its toxicity to aquatic life have prompted the search for alternatives.[2][3] Performic
acid, a more recent option, is gaining attention as a powerful disinfectant with a potentially
more favorable environmental profile.[4][5] This guide delves into a detailed comparison of
these two agents, examining their byproduct formation, aquatic toxicity, and environmental
degradation pathways.

Disinfection Byproduct (DBP) Formation

A primary concern with chemical disinfection is the formation of DBPs, which can have adverse
health and environmental effects.[6]

Performic Acid (PFA): Studies consistently show that PFA forms minimal to no DBPs
compared to traditional disinfectants like chlorine.[5][7] In typical wastewater, the formation of
halogenated DBPs and N-nitrosamines by PFA is negligible.[5] Research indicates that the
amounts of adsorbable organically bound halogens (AOX), a measure of halogenated organic
compounds, are significantly lower with PFA treatment compared to chlorination.[8] Some full-
scale experiments have reported no formation of byproducts.[9][10] However, the reaction of
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PFA with specific organic compounds can lead to the formation of oxygenated products, such
as S-oxides and N-oxides from compounds containing thioether or amine groups, respectively.
[11][12]

Chlorine: The use of chlorine-based disinfectants is widely associated with the formation of a
range of potentially harmful DBPs.[2] When chlorine reacts with natural organic matter present
in water, it can produce trihalomethanes (THMs), haloacetic acids (HAAs), and
haloacetonitrites (HANs), among others.[6][13] These compounds are regulated in many
regions due to their potential carcinogenic properties.[1][13]

A systematic evaluation in wastewater containing high levels of halides (bromide or iodide)
revealed that while PFA effectively minimized DBP formation, chlorine led to the production of
various halogenated DBPs.[7][14]

Comparative Data on DBP Formation
DBP Formation

Disinfectant . Typical Byproducts Notes
Potential

In saline water, PFA

o Hydrogen peroxide, significantly
) ) Minimal to ) ) )
Performic Acid o formic acid, CO2, outperforms chlorine
negligible[5][7] ) )
water[3][15] in controlling DBP

formation.[7][14]

Trihalomethanes
(THMs), Haloacetic

DBP formation is a

significant concern,

Chlorine High[2][6] acids (HAAs), )
] leading to regulatory
Haloacetonitrules o
limits.[1]
(HANS)[6][13]
Aquatic Toxicity

The toxicity of the disinfectant and its byproducts to aquatic organisms is a critical factor in its
environmental risk assessment.

Performic Acid (PFA): PFA exhibits toxicity to aquatic organisms, but its rapid degradation
mitigates long-term exposure risks.[3][16] The byproducts of PFA degradation, formic acid and
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hydrogen peroxide, are not considered toxic to aquatic life at the concentrations used for
disinfection.[15]

Chlorine: Chlorine is highly toxic to aquatic life, with the U.S. Environmental Protection Agency
(EPA) setting stringent acute toxicity criteria for both freshwater and saltwater organisms.[3]
The long-lasting residual chlorine and its toxic DBPs can have a significant negative impact on
the ecosystem of the receiving water bodies.[2][17]

Comparative Aquatic Toxicity Data (EC50)

] Performic Acid Chlorine Reference
Organism o Notes
(EC50) Dioxide (EC50) Compound

Chlorine (Acute

) Toxicity Criterion
Daphnia magna 0.85 mg/L[16] <0.09 mg/L[16] to D. magna than
for freshwater:

PFA is less toxic

chlorine dioxide.
0.019 mg/L[3])

PFA is more toxic

Vibrio fischeri 0.24 mg/L[16] 1.10 mg/L[16] to V. fischeri than

chlorine dioxide.

) The order of
More toxic than ] ) ] o
Most toxic of the Peracetic Acid algal toxicity was
three[18] (PAA) found to be CIO2

> PFA > PAA.[18]

P. subcapitata PAA, less toxic
than ClO2[18]

EC50 (Median Effective Concentration) is the concentration of a substance that causes a
defined effect in 50% of the test population over a specified period.

Environmental Fate and Degradation

The persistence of a disinfectant in the environment is a key determinant of its long-term
impact.

Performic Acid (PFA): A significant environmental advantage of PFA is its rapid degradation.
[3] It decays more quickly than other peracids like peracetic acid (PAA), with reported first-order
decay constants of 0.031 min~* for PFA compared to 0.007 min—1 for PAA.[4][19] This fast
decomposition minimizes concerns about residual disinfectant in treated effluents.[4][19] PFA
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ultimately degrades to carbon dioxide and water.[3] Due to its instability, PFA is typically
generated on-site and used within 12 hours.[20]

Chlorine: Chlorine also reacts rapidly in the environment. In the atmosphere, it has a half-life of
about 10 minutes.[21] In water, it reacts to form chloride and various organochlorine
compounds, some of which can be persistent and harmful.[17][21] The ultimate fate of chlorine
in water is the formation of chloride ions.[17]

Chlorine Environmental Pathway

Ultimate Fate:
Chloride (CI-) [6]

Disinfection Byproducts:
- Trihalomethanes (THMs)
- Haloacetic Acids (HAAS)

- etc. [5, 14]

Reaction with
Natural Organic Matter

Rapid reaction in water [12

Chlorine (CI2)

Performic Acid Degradation Pathway

Fast kinetics
= in—1 . :
k=0.031min")[1,8 Rapid Degradation

Degradation Products:
- Carbon Dioxide (CO2)
- Water (H20)

Benign byproducts [7]

Performic Acid (HCOOOH)

Click to download full resolution via product page

Caption: Environmental pathways of Performic Acid and Chlorine.

Experimental Protocols

To ensure the reproducibility and validity of the comparative data, understanding the
experimental methodologies is crucial.

Disinfection Byproduct (DBP) Analysis
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A common method for the analysis of DBPs such as THMs, HAAs, and HANS involves the
following steps:

o Sample Preparation: Liquid-liquid extraction is used to separate and concentrate the DBPs
from the water sample.[22]

e Quenching: The disinfection reaction is stopped at specific time points by adding a
qguenching agent, such as sodium sulfite (Na2S0s3).[23]

e Analysis: The extracted DBPs are then analyzed using gas chromatography (GC) or liquid
chromatography (LC), often coupled with mass spectrometry (MS) for identification and
guantification.[22][24] Standard methods, such as those from the U.S. EPA (e.g., EPA
Method 552.3 for HAAS), are often followed.[24]

Water Sample
(Post-Disinfection)

Quench Reaction
(e.g., Sodium Sulfite) [13]

Liquid-Liquid Extraction
of DBPs [15]

Analysis by
GC/MS or LC/MS [15, 23]

DBP ldentification
& Quantification

Click to download full resolution via product page

Caption: General workflow for DBP analysis.
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Aquatic Toxicity Testing

Acute aquatic toxicity is often determined using standardized bioassays with indicator species.
For example, the EC50 for Daphnia magna is determined by exposing the organisms to a
range of disinfectant concentrations for a set period (e.g., 24 or 48 hours) and observing the
immobilization or mortality rate. Algal toxicity tests, such as with P. subcapitata, measure the
inhibition of growth over a period like 72 hours.[18]

Conclusion

The choice between performic acid and chlorine for disinfection involves a trade-off between
established efficacy and environmental impact. The experimental data clearly indicates that
while both are effective disinfectants, performic acid presents a significantly lower risk in
terms of forming harmful disinfection byproducts.[5][7] Its rapid degradation to benign
substances further enhances its environmental credentials.[3][19] In contrast, chlorine's
propensity to form a wide array of regulated and potentially carcinogenic DBPs, coupled with its
higher aquatic toxicity, poses greater environmental challenges.[2][3][6] For applications where
the receiving environment is sensitive or where stringent DBP regulations are in place,
performic acid emerges as a compelling and environmentally preferable alternative to
chlorine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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